methyl 2-[(4-propoxybenzoyl)amino]benzoate

• IUPAC Name: methyl 2-[(4-propoxybenzoyl)amino]benzoate
• InChI: InChI=1S/C18H19NO4/c1-3-12-23-14-10-8-13(9-11-14)17(20)19-16-7-5-4-6-15(16)18(21)22-2/h4-11H,3,12H2,1-2H3,(H,19,20)
• InChI Key: AUXPRWFZQBTYSJ-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)OC
• Molecular Formula: C18H19NO4
• Molecular Weight: 313.3 g/mol

Description

Methyl 2-[(4-propoxybenzoyl)amino]benzoate is an organic compound with the molecular formula C18H19NO4 It is a derivative of benzoic acid and contains both ester and amide functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of methyl 2-[(4-propoxybenzoyl)amino]benzoate typically involves the reaction of 4-propoxybenzoic acid with methyl 2-aminobenzoate. The reaction is carried out in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) to facilitate the formation of the amide bond. The reaction is usually conducted in an organic solvent such as dichloromethane at room temperature.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

Methyl 2-[(4-propoxybenzoyl)amino]benzoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the amide group to an amine or the ester group to an alcohol.

Substitution: The aromatic rings in the compound can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like halogens (e.g., bromine) and nucleophiles (e.g., amines) are employed under appropriate conditions.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted aromatic compounds.

Scientific Research Applications

Methyl 2-[(4-propoxybenzoyl)amino]benzoate has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic applications, such as in drug development for treating various diseases.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of methyl 2-[(4-propoxybenzoyl)amino]benzoate involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• Methyl 4-[(2-propoxybenzoyl)amino]benzoate
• Methyl 2-[(4-methoxybenzoyl)amino]benzoate
• Methyl 2-[(4-ethoxybenzoyl)amino]benzoate

Uniqueness

Methyl 2-[(4-propoxybenzoyl)amino]benzoate is unique due to its specific structural features, such as the propoxy group attached to the benzoyl moiety